Cas no 1296346-83-2 (1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene)

1-[(Benzenesulfonyl)sulfinyl]-2-methoxynaphthalene is a specialized organic compound featuring a benzenesulfonylsulfinyl group attached to a methoxynaphthalene core. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of sulfinyl-containing derivatives. The sulfinyl moiety enhances electrophilic character, facilitating selective transformations in complex organic syntheses. Its methoxynaphthalene backbone contributes to stability and solubility in common organic solvents, aiding in handling and purification. The compound is particularly useful in asymmetric synthesis and pharmaceutical research, where controlled sulfinylation is required. Careful storage under inert conditions is recommended to preserve its reactivity.

1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene structure

1296346-83-2 structure

Product Name:1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene

CAS No:1296346-83-2

MF:C₁₇H₁₄O₄S₂

MW:346.420662403107

CID:5265667

Update Time:2025-05-19

1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

- 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene
- 1-(benzenesulfonylsulfinyl)-2-methoxynaphthalene
- Inchi： 1S/C17H14O4S2/c1-21-16-12-11-13-7-5-6-10-15(13)17(16)22(18)23(19,20)14-8-3-2-4-9-14/h2-12H,1H3
- InChI Key： JLLCOTGFJHYPRE-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(=O)(=O)S(C1=C(C=CC2C=CC=CC1=2)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 519
XLogP3: 3.5
Topological Polar Surface Area: 88

1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	7N-832-1MG	1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene	1296346-83-2	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	7N-832-5MG	1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene	1296346-83-2	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	7N-832-10MG	1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene	1296346-83-2	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	7N-832-50MG	1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene	1296346-83-2	>90%	50mg	£102.00	2025-02-09

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Additional information on 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene

Recent Advances in the Study of 1-[(Benzenesulfonyl)sulfinyl]-2-methoxynaphthalene (CAS: 1296346-83-2)

The compound 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene (CAS: 1296346-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfinyl-based naphthalene derivative exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive molecule in drug development.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways. Researchers have demonstrated that 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene can effectively modulate the activity of sulfotransferases, a class of enzymes involved in the metabolism of xenobiotics and endogenous compounds. This inhibitory effect has been linked to its potential use in treating diseases where sulfotransferase activity is dysregulated, such as certain cancers and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, the compound was synthesized via a novel catalytic sulfinylation reaction, which improved both yield and purity. The study also explored its pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models. These findings suggest that 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene could serve as a lead compound for further optimization in drug discovery programs.

Another area of interest is the compound's potential as a fluorescent probe. Due to its naphthalene core, it exhibits strong fluorescence under specific conditions, making it useful for imaging and diagnostic applications. Recent work has highlighted its ability to selectively bind to certain protein targets, enabling real-time monitoring of biological processes. This dual functionality—both therapeutic and diagnostic—positions it as a valuable tool in theranostics.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential off-target effects require further investigation. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-[(benzenesulfonyl)sulfinyl]-2-methoxynaphthalene (CAS: 1296346-83-2) represents a versatile and promising molecule in chemical biology and drug development. Its unique properties and multifunctional applications underscore its potential to contribute to advancements in both therapeutic and diagnostic fields. Future research will likely focus on optimizing its efficacy and safety profiles, paving the way for its integration into next-generation medical solutions.